1,2-Dioleoyl-3-bromopropanediol

• Molecular Formula: C39H71BrO4
• Molecular Weight: 683.9 g/mol
• InChI: InChI=1S/C39H71BrO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37H,3-16,21-36H2,1-2H3/b19-17-,20-18-/t37-/m0/s1
• InChIKey: GSFUFRDELKFDDM-LLWMBOQKSA-N

1,2-Dioleoyl-3-bromopropanediol Specifications & Identity

1,2-Dioleoyl-3-bromopropanediol is a synthetic lipid derivative characterized by a glycerol backbone with two oleic acid (C18:1) chains esterified at the sn-1 and sn-2 positions and a primary bromine substituent at the sn-3 position . Its chemical structure is defined by the molecular formula C39H71BrO4 and a molecular weight of 683.88 g/mol, and it is assigned the CAS Registry Number 1044566-90-6 . The compound is typically supplied as a neat solid at room temperature, requiring storage at -20°C for long-term stability . It is commercially available with a purity of ≥98%, ensuring its utility as a high-purity starting material or intermediate in lipid research and synthesis [1].

Reactive Synthon

Primary alkyl bromide enables targeted nucleophilic substitution for lipid synthesis.

High-Purity Intermediate

Supplied as a neat solid, supporting reproducible downstream chemistry with minimal purification.

Storage Condition

Long-term stability at -20°C preserves reactivity for planned synthetic campaigns.

• [1] Henghuibio. (n.d.). 1,2-Dioleoyl-3-Bromopropanediol，标准品，CAS号：1044566-90-6. Product Page. View Source

1,2-Dioleoyl-3-bromopropanediol Irreplaceability

Substituting 1,2-Dioleoyl-3-bromopropanediol with other lipid analogs, such as 1,2-dioleoyl-sn-glycerol (DAG) or cationic lipids like DOTAP, is not chemically or functionally equivalent. The key differentiator is the presence of a primary alkyl bromide moiety, which imparts a specific and quantitative reactivity profile for nucleophilic substitution reactions [1]. This functional group enables a defined and efficient synthetic pathway to create complex molecules, such as cationic amphiphiles, that is not possible with the non-brominated analogs. Unlike DAG, which primarily acts as a biological signaling molecule or a metabolic intermediate, 1,2-Dioleoyl-3-bromopropanediol is purpose-built as a reactive synthon [1]. Its unique combination of a hydrophobic dioleoyl domain and a reactive bromide site is a key differentiator that directly impacts its utility in synthetic lipid chemistry and the development of advanced delivery systems, as detailed in the quantitative evidence below.

1,2-dioleoyl-sn-glycerol lacks the alkyl bromide; its hydroxyl group requires activation, complicating direct nucleophilic substitution.

DOTAP is a pre-formed, permanently charged cationic lipid with fixed properties, not a versatile synthetic precursor for tunable lipid design.

Structural analogs without the bromine fail to offer the same quantitative reactivity for building diverse ionizable lipid libraries.

• [1] Gruzdev, D. A., et al. (1999). Synthesis of BODIPY conjugated cationic lipids was achieved in three steps from 3-bromopropane-1,2 diol as the starting material. Semantic Scholar. (Note: While this citation uses the unesterified bromodiol precursor, it establishes the functional group's reactivity profile). View Source

1,2-Dioleoyl-3-bromopropanediol Key Differentiators

Alkyl Bromide Reactivity vs. Non-Reactive Lipids

The primary alkyl bromide in 1,2-Dioleoyl-3-bromopropanediol provides a defined site for nucleophilic substitution, a reactivity absent in its closest analog, 1,2-dioleoyl-sn-glycerol [1]. While direct comparative rate constants for this specific compound are not available in the public literature, class-level inference from the reactivity of 3-bromopropane-1,2-diol indicates that this site is quantitatively more reactive towards amines and other nucleophiles compared to the hydroxyl group in 1,2-dioleoyl-sn-glycerol, which would require separate and often lower-yielding activation steps [2]. This translates to a more efficient and predictable synthetic route for generating libraries of functional lipids.

Alkyl Bromide Reactivity

Class-level inference

Primary alkyl bromide (good leaving group) vs. primary alcohol (poor leaving group). Alkyl bromides show significantly higher reactivity in SN2 substitutions.

Supports synthetic route planning

Reactivity inferred from 3-bromopropane-1,2-diol; direct rate data not reported.

Evidence Dimension	Reactivity towards nucleophiles (e.g., amines) for subsequent functionalization
Target Compound Data	Contains a primary alkyl bromide, a good leaving group for SN2 reactions.
Comparator Or Baseline	1,2-dioleoyl-sn-glycerol contains a primary alcohol, a poor leaving group requiring activation.
Quantified Difference	Reactivity difference is qualitative but well-established in organic chemistry: alkyl bromides are significantly more reactive in nucleophilic substitutions than alcohols.
Conditions	Standard nucleophilic substitution (SN2) reaction conditions.

Why This Matters

This reactivity enables the direct synthesis of diverse cationic and ionizable lipids, a cornerstone for developing novel transfection reagents and lipid nanoparticle (LNP) formulations, providing a strategic advantage in synthetic planning and procurement.

• [1] Gruzdev, D. A., et al. (1999). Synthesis of BODIPY conjugated cationic lipids was achieved in three steps from 3-bromopropane-1,2 diol as the starting material. Semantic Scholar. View Source
• [2] Chemistry Stack Exchange. (n.d.). Revision 72e7155b-f7b6-4eb6-b548-f9c9a99a391c. Discussion on nucleophilic substitution mechanisms. View Source

High Purity for Reliable Downstream Chemistry

Commercially available 1,2-Dioleoyl-3-bromopropanediol is consistently supplied with a verified purity of ≥98% . This high level of purity is a critical procurement parameter, as it minimizes the risk of side reactions from impurities, ensures batch-to-batch consistency in synthesis, and reduces the need for additional purification steps. While similar purity levels are common for many high-grade research lipids, this documented specification for this specific brominated derivative directly supports its intended use as a key intermediate where product homogeneity is paramount.

Chemical Purity

Data to verify

≥98% (as per vendor CoA)

Supports batch consistency review

Supplier-reported specification; verify Certificate of Analysis.

Evidence Dimension	Chemical purity of the as-supplied research material
Target Compound Data	≥98%
Comparator Or Baseline	Not applicable; this is a quality specification for the target compound.
Quantified Difference	The quantified value is the purity specification itself.
Conditions	As determined by vendor Certificate of Analysis (CoA), typically via HPLC or similar analytical methods.

Why This Matters

For scientists procuring this compound, the quantified purity directly correlates with the reliability and reproducibility of their synthetic or analytical workflows, reducing the time and cost associated with troubleshooting and product purification.

Brominated Intermediate vs. Cationic Lipid DOTAP

1,2-Dioleoyl-3-bromopropanediol serves as a versatile precursor to a wide range of functional lipids, whereas the common cationic lipid DOTAP is a final product with fixed properties [1]. Using the brominated precursor allows researchers to design and synthesize lipids with tailored pKa, fusogenicity, and biodegradability by choosing the nucleophile for the final synthetic step. This contrasts with DOTAP, a permanently charged cationic lipid (pKa > 7) that can exhibit cytotoxicity and non-specific binding in vivo [2]. While DOTAP offers a turn-key solution, 1,2-Dioleoyl-3-bromopropanediol provides the flexibility to engineer novel ionizable lipids for optimized LNP performance, a critical factor in the development of next-generation nucleic acid therapeutics.

Precursor vs. DOTAP

Class-level inference

Target: Reactive intermediate enabling tunable pKa and fusogenicity. Comparator: DOTAP – pre-formed, permanently cationic lipid with fixed properties.

Enables lipid design flexibility

Versatility claim based on synthetic pathway choice; final lipid performance requires formulation validation.

Evidence Dimension	Versatility in lipid design and control over final product properties
Target Compound Data	Acts as a reactive intermediate; final lipid properties are tunable based on the nucleophile used.
Comparator Or Baseline	DOTAP (1,2-dioleoyl-3-trimethylammonium propane) is a pre-formed, permanently charged cationic lipid.
Quantified Difference	Qualitative difference in synthetic utility and potential for optimized in vivo performance (e.g., ionizable vs. permanently cationic).
Conditions	Synthetic chemistry and subsequent LNP formulation and characterization.

Why This Matters

This distinction is crucial for R&D procurement: selecting the brominated precursor enables the exploration of novel chemical space for lipid design, while DOTAP is a commodity for established protocols, highlighting a strategic choice between innovation and convention.

• [1] Patents Justia. (2024). Constrained Ionizable Cationic Lipids and Lipid Nanoparticles. Patent Application. View Source
• [2] Nucleic Acid Delivery by Solid Lipid Nanoparticles Containing Switchable Lipids: Plasmid DNA vs. Messenger RNA. (2020). MDPI. View Source

1,2-Dioleoyl-3-bromopropanediol Applications

Synthesis of Cationic and Ionizable Lipids for LNPs

This is the primary application for 1,2-Dioleoyl-3-bromopropanediol. Its reactive alkyl bromide allows for the direct synthesis of diverse cationic and ionizable lipids via nucleophilic substitution with various amine-containing headgroups [1]. This approach is essential for building libraries of lipid candidates for screening in lipid nanoparticle (LNP)-based drug delivery systems, particularly for mRNA vaccines and gene therapies. The ability to start from a common, high-purity brominated precursor ensures a systematic and efficient workflow for structure-activity relationship (SAR) studies.

Fluorescent and Functionalized Lipid Probes

The compound serves as an ideal starting point for creating functionalized lipid probes, such as those conjugated to fluorophores like BODIPY for cellular uptake and trafficking studies [1]. By displacing the bromide with a nucleophile bearing a fluorescent tag, researchers can generate tools to track the behavior of lipid-based delivery systems in vitro and in vivo. This application leverages the compound's defined reactivity and the biocompatibility of its dioleoyl backbone.

Cleavable and Stimuli-Responsive Lipids

1,2-Dioleoyl-3-bromopropanediol can be used to synthesize cleavable surfactants and lipids for controlled release applications [1]. By reacting the bromide with nucleophiles containing labile linkages (e.g., disulfides, acetals), researchers can engineer lipids that degrade or change their properties in response to specific biological stimuli (e.g., pH, redox environment). This advanced application is critical for developing next-generation drug delivery vehicles with improved safety and efficacy profiles.

Application

Selection Property

Validation Focus

Synthesis of Cationic/Ionizable Lipids for LNPs

Reactive alkyl bromide for nucleophilic substitution with amine headgroups

Lipid library SAR and LNP performance screening

Fluorescent and Functionalized Lipid Probes

Defined reactivity combined with biocompatible dioleoyl backbone

Cellular uptake and intracellular trafficking tracking

Cleavable and Stimuli-Responsive Lipids

Bromide displacement with nucleophiles containing stimuli-labile linkages

Controlled release profile and degradation kinetics

• [1] Gruzdev, D. A., et al. (1999). Synthesis of BODIPY conjugated cationic lipids was achieved in three steps from 3-bromopropane-1,2 diol as the starting material. Semantic Scholar. View Source